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Compound of Interest

Compound Name: Ro 09-1428

Cat. No.: B1680653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ro 09-1428 is a parenteral, broad-spectrum cephalosporin antibiotic characterized by the

presence of a catechol moiety. This structural feature is crucial for its enhanced activity,

particularly against challenging Gram-negative pathogens such as Pseudomonas aeruginosa.

The primary mechanism of action of Ro 09-1428 involves the targeted inhibition of penicillin-

binding protein 3 (PBP3), an essential enzyme in the final stages of bacterial cell wall

biosynthesis. This inhibition disrupts the integrity of the peptidoglycan layer, leading to bacterial

cell lysis and death. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological activity of Ro 09-1428, including detailed

experimental protocols and a visual representation of its mechanism of action.

Chemical Structure and Physicochemical Properties
Ro 09-1428 is a semi-synthetic cephalosporin with a catechol group attached to its structure.

The presence of this catechol moiety is believed to facilitate the uptake of the antibiotic by

bacteria through their iron transport systems, contributing to its potent activity.
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Property Value

Chemical Formula C₃₁H₃₁N₁₁O₁₀S₃

Molecular Weight 813.84 g/mol

CAS Number 134452-47-4

Appearance Powder

Storage Conditions
Powder: -20°C for 3 yearsIn solvent: -80°C for 1

year

Further data on melting point, solubility, and pKa are not consistently available in the public

domain and would require experimental determination.

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
The bactericidal activity of Ro 09-1428 is attributed to its ability to interfere with the synthesis of

the bacterial cell wall. Specifically, it targets and inhibits Penicillin-Binding Protein 3 (PBP3), a

critical transpeptidase involved in the cross-linking of peptidoglycan chains.[1][2] This process

is essential for maintaining the structural integrity of the bacterial cell wall.

The following diagram illustrates the bacterial cell wall synthesis pathway and the inhibitory

action of Ro 09-1428.
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Prepare Ro 09-1428 Stock Solution

Create Serial Dilutions of Ro 09-1428

Add Antibiotic Dilutions to Molten Mueller-Hinton Agar

Pour Agar into Petri Dishes and Allow to Solidify

Inoculate Agar Plates with Bacterial Suspension

Prepare Bacterial Inoculum (0.5 McFarland Standard)

Incubate Plates at 35-37°C for 18-24 hours

Determine MIC (Lowest Concentration with No Visible Growth)
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Acclimatize Mice (e.g., ICR strain)

Induce Septicemia via Intraperitoneal Injection of Bacteria

Randomize Mice into Treatment Groups (Vehicle, Ro 09-1428 doses)

Administer Treatment (e.g., Subcutaneously or Intravenously)

Monitor Mice for Survival and Clinical Signs

Determine Protective Dose (PD₅₀) or Survival Rate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ro 09-1428: A Technical Guide to a Novel Catechol-
Substituted Cephalosporin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680653#chemical-structure-and-properties-of-ro-09-
1428]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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